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Compound of Interest

Compound Name: 4'-Dimethylaminoacetophenone

Cat. No.: B1293656

Before handling any waste, a thorough understanding of the chemical's properties and the
governing regulations is essential. 4'-Dimethylaminoacetophenone is not merely an inert
solid; its characteristics dictate its handling and disposal pathway.

1.1. Physicochemical and Hazard Profile

The compound is a bright yellow to off-white crystalline solid.[1][2] Its key properties and
hazard classifications are summarized below.

Table 1: Physicochemical Properties of 4'-Dimethylaminoacetophenone

Property Value Source
CAS Number 2124-31-4 [2][3]
Molecular Formula C10H13NO [41[5]
Molecular Weight 163.22 g/mol [2][3]
Appearance Bright yellow crystalline o
powder
Melting Point ~105 °C [11[2][4]
Flash Point ~107 °C [2][4]
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| Solubility | Soluble in organic solvents like ethanol and acetone. |[1] |

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source

| Acute Toxicity, Oral | Category 4 | H302: Harmful if swallowed |[3][6] |

The primary hazard is acute oral toxicity.[3][6] This classification mandates that 4'-
Dimethylaminoacetophenone be treated as a hazardous waste. Under the U.S.
Environmental Protection Agency (EPA) regulations established by the Resource Conservation
and Recovery Act (RCRA), generators of hazardous waste are responsible for its management
from "cradle-to-grave."[7][8][9] This means you are responsible for ensuring the waste is
handled, stored, and disposed of in a compliant manner. Disposing of this chemical down the
drain or in the regular trash is strictly prohibited.[7][10]

Pre-Disposal Safety: Engineering Controls and PPE
Before beginning any waste consolidation or cleanup, establish a safe working area.

e Engineering Controls: Always handle 4'-Dimethylaminoacetophenone waste inside a
certified chemical fume hood. This minimizes the risk of inhaling fine dust particles.

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear ANSI-rated safety glasses or goggles.

[¢]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

o

Body Protection: A standard laboratory coat is required.

Disposal Workflow: From Generation to Collection

The following diagram outlines the decision-making process for managing 4'-
Dimethylaminoacetophenone waste in a laboratory setting.
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Caption: Decision workflow for 4'-Dimethylaminoacetophenone waste management.
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Step-by-Step Disposal Protocols

4.1. Routine Laboratory and Bulk Waste

This procedure applies to residual solids from experiments or unused product that has been
declared waste.

o Select a Waste Container: Choose a container made of a compatible material (e.g., high-
density polyethylene, HDPE) with a secure, screw-top lid.[7][11] The container must be
clean, dry, and in good condition.

o Label the Container: Before adding any waste, affix a hazardous waste label. Fill it out
completely with:

o

The full chemical name: "Waste 4'-Dimethylaminoacetophenone”

The CAS Number: "2124-31-4"

[¢]

[e]

The associated hazards: "Toxic," "Harmful if Swallowed"

o

The accumulation start date (the date the first particle of waste enters the container).

o Transfer the Waste: Carefully transfer the solid waste into the labeled container using a
dedicated spatula or powder funnel. Perform this action inside a fume hood to contain any
dust.

o Secure the Container: Tightly close the container lid. According to RCRA, waste containers
must be kept closed at all times except when adding or removing waste.[10][11]

o Store Appropriately: Place the container in your lab's designated Satellite Accumulation Area
(SAA).[11][12] This area must be at or near the point of generation. Ensure the container is
stored with other compatible organic solids and away from incompatible materials like acids,
bases, and strong oxidizing agents.[12]

o Arrange for Pickup: Once the container is full or has been in the SAA for up to one year,
contact your institution's Environmental Health & Safety (EH&S) department for disposal.[11]

4.2. Spill Cleanup and Disposal
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Spilled chemical and the materials used to clean it must be disposed of as hazardous waste.
[10]

o Secure the Area: Alert colleagues and restrict access to the spill area. Ensure proper
ventilation.

e Don PPE: Wear the appropriate PPE as described in Section 2.

» Contain the Spill: If it is a powder, carefully sweep it up. Avoid actions that create dust. For
larger spills, you may cover the powder with an inert absorbent material like sand or
vermiculite before sweeping.[13]

o Collect the Waste: Place all contaminated materials (the chemical, absorbent, contaminated
gloves, and any other debris) into a designated hazardous waste container.

e Label and Store: Label the container as "Spill Debris with 4'-Dimethylaminoacetophenone”
and include all other required information. Store it in the SAA for EH&S pickup.

» Decontaminate the Area: Wipe the spill surface with a suitable solvent (e.qg., ethanol),
followed by soap and water. The wipes used for decontamination must also be placed in the
hazardous waste container.

Empty Container Management

An "empty" container that held 4'-Dimethylaminoacetophenone is not considered regular
trash. Chemical residues remain and must be managed properly.

o Remove All Practicable Material: Scrape out as much of the solid residue as possible. This
collected residue is hazardous waste and should be added to your solid waste container.

» Rinse the Container: Since this chemical is not an acutely hazardous "P-listed" waste, RCRA
does not mandate triple-rinsing for the container to be considered non-hazardous.[10]
However, a best practice for laboratory safety is to rinse the container three times with a
suitable solvent (e.g., acetone or ethanol).

o Manage the Rinsate: Crucially, the solvent rinsate is now a hazardous waste. It must be
collected in a separate, properly labeled hazardous waste container for liquid organic waste.
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Never pour rinsate down the drain.[10]

e Final Container Disposal: Once rinsed, deface or remove all chemical and hazard labels
from the empty container.[10] It can now be disposed of in the regular trash or recycled,
depending on institutional policy.

By adhering to these scientifically-grounded and regulation-compliant procedures, you
contribute to a culture of safety and environmental stewardship, building trust in our collective
scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Core Principles: Hazard Identification and Regulatory
Context]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293656#4-dimethylaminoacetophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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